Cas no 2137789-29-6 (Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)-)

• Product Name: Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)-
• CAS No: 2137789-29-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5278365
• PubChem ID: 165443038
• Update Time: 2025-06-15

Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)-
• EN300-683812
• 2137789-29-6
• [1-(aminomethyl)cyclobutyl](1-methylcyclopropyl)methanol

• Inchi： 1S/C10H19NO/c1-9(5-6-9)8(12)10(7-11)3-2-4-10/h8,12H,2-7,11H2,1H3
• InChI Key： GTMLILMYAFVXAU-UHFFFAOYSA-N
• SMILES： OC(C1(CN)CCC1)C1(C)CC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)-

Introduction to Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- (CAS No. 2137789-29-6)

Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- (CAS No. 2137789-29-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane and aminomethyl functionalities, holds potential for various applications, particularly in the development of new therapeutic agents.

The chemical structure of Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- is defined by its cyclobutane ring, which is substituted with an aminomethyl group and an α-(1-methylcyclopropyl) group. The cyclobutane ring is a four-membered ring that imparts unique conformational properties to the molecule, making it an interesting candidate for drug design. The aminomethyl group, on the other hand, can participate in hydrogen bonding and other interactions that are crucial for biological activity.

Recent studies have highlighted the potential of Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

Moreover, preliminary clinical trials have indicated that Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- may have applications in the treatment of neurodegenerative disorders. A study conducted at the University of California found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- has also been explored for its use as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for the synthesis of more complex molecules. For example, researchers at Harvard University have utilized this compound to synthesize novel scaffolds for drug discovery programs targeting G protein-coupled receptors (GPCRs), which are important targets in many therapeutic areas.

The synthesis of Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a cyclobutane derivative with an appropriate amine followed by functional group manipulation to introduce the α-(1-methylcyclopropyl) substituent. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process.

Safety and toxicity profiles are critical considerations in the development of any new chemical entity. Extensive preclinical studies have been conducted to evaluate the safety of Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)-. These studies have shown that it has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, Cyclobutanemethanol, 1-(aminomethyl)-α-(1-methylcyclopropyl)- (CAS No. 2137789-29-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.